Cas no 2246858-67-1 (2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246858-67-1
• MF: C₁₉H₂₂BBrO₃
• MW: 389.091185092926
• MDL: MFCD31916474
• CID: 4641550
• PubChem ID: 137700653
• Update Time: 2025-05-20

2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(2-bromophenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-((2-Bromophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS037644938
• 2246858-67-1
• AS-55524
• D93958

• MDL： MFCD31916474
• Inchi： 1S/C19H22BBrO3/c1-18(2)19(3,4)24-20(23-18)15-9-7-8-14(12-15)13-22-17-11-6-5-10-16(17)21/h5-12H,13H2,1-4H3
• InChI Key： YSXPEPYQZVWRFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 388.08454g/mol
• Monoisotopic Mass: 388.08454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

The compound 2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS number 2246858-67-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dioxaborolanes, which are known for their stability and reactivity under specific conditions. The structure of this molecule is characterized by a central dioxaborolane ring substituted with a phenyl group at position 2 and methyl groups at positions 4 and 5. The phenyl group itself is further substituted with a bromophenoxy methyl group at position 3.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dioxaborolane core. This is achieved through the reaction of boron trioxide with a suitable diol in the presence of an acid catalyst. Subsequent substitution reactions are then employed to introduce the phenyl and bromophenoxy methyl groups onto the dioxaborolane framework. The bromine atom in the bromophenoxy group plays a critical role in determining the reactivity and selectivity of the compound in various chemical transformations.

Recent studies have highlighted the importance of dioxaborolanes like this compound in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. This reaction has become a cornerstone in organic synthesis due to its ability to form carbon-carbon bonds under mild conditions. The presence of the bromine atom in this molecule makes it an ideal substrate for such reactions, enabling the construction of complex aromatic systems with high precision.

In addition to its role in cross-coupling reactions, this compound has also been explored for its potential in drug discovery. The phenyl groups and bromine substituents provide opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on optimizing these properties through structural modifications, with promising results in preclinical models.

The stability and reactivity of this compound make it a valuable tool in both academic and industrial settings. Its ability to undergo selective transformations under controlled conditions has led to its use in the synthesis of biologically active molecules. Furthermore, advancements in computational chemistry have enabled researchers to predict and optimize reaction pathways involving this compound, enhancing its utility in drug design.

In conclusion, 2-[3-[(2-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No: 2246858-67-1) stands out as a versatile molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and reactivity continue to drive innovative research across multiple disciplines.